Cas no 2091265-69-7 (3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro-)

• Product Name: 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro-
• CAS No: 2091265-69-7
• MF: C₁₁H₁₁BrFN₃
• MW: 284.127544641495
• CID: 5266596
• Update Time: 2025-07-02

3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro-

• Inchi： 1S/C11H11BrFN3/c1-2-15-11-7-3-6(13)4-8(12)10(7)16-5-9(11)14/h3-5H,2,14H2,1H3,(H,15,16)
• InChI Key： DTDZTIJRODIITB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2Br)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro-

Introduction to 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro- (CAS No. 2091265-69-7)

3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro-, identified by its Chemical Abstracts Service (CAS) number 2091265-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromo and fluoro substituents, as well as the ethyl group at the N4 position, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The quinoline core is a well-established motif in medicinal chemistry, with numerous examples of quinoline-based drugs that have made substantial contributions to human health. Quinolines and their derivatives exhibit a wide range of biological activities, including antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms such as bromo and fluoro into the quinoline structure can significantly modulate its pharmacokinetic and pharmacodynamic profiles, enhancing binding affinity to biological targets and improving overall drug efficacy.

In recent years, there has been a surge in interest regarding the development of novel quinoline derivatives for the treatment of various diseases. 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro- stands out as a promising candidate due to its complex structural framework and the potential for multiple interactions with biological receptors. The bromo substituent at the 8-position can serve as a handle for further chemical modifications, allowing researchers to explore new analogs with enhanced pharmacological properties. Similarly, the fluoro group at the 6-position is known to improve metabolic stability and binding affinity, making this compound an attractive starting point for drug discovery efforts.

One of the most compelling aspects of 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro- is its potential application in the development of targeted therapies. The quinoline scaffold is particularly effective in interacting with enzymes and receptors involved in cancer progression. For instance, studies have shown that quinoline derivatives can inhibit kinases and other enzymes that are overexpressed in tumor cells. The specific arrangement of substituents in this compound may enable it to selectively target these enzymes while minimizing off-target effects.

Moreover, the ethyl group at the N4 position introduces an additional degree of structural complexity that can be exploited to fine-tune the pharmacological properties of the molecule. This modification can influence both the solubility and bioavailability of the compound, which are critical factors in drug development. By optimizing these properties, researchers can enhance the compound's ability to reach its target site within the body and exert its therapeutic effects more effectively.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro-. Molecular docking studies have been instrumental in predicting how this compound might interact with various biological targets. These studies suggest that it could bind to proteins involved in cell signaling pathways relevant to cancer and inflammation. Such insights are invaluable for guiding experimental design and prioritizing compounds for further investigation.

The synthesis of 3,4-Quinolinediamine, 8-bromo-N4-ethyl-6-fluoro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions to construct the desired quinoline core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure of the molecule post-synthesis.

In conclusion,3,4-Quinolinediamine, 8-bromo-N4-Ethyl, 6-fluoro, (CAS No. 2091265-69-7) represents a significant advancement in quinoline derivative research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in oncology and other disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a crucial role in shaping future pharmaceutical developments.